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These application notes provide detailed protocols for determining the in vitro susceptibility of
bacteria to Vancomycin. The methodologies described adhere to established standards, such
as those outlined by the Clinical and Laboratory Standards Institute (CLSI), to ensure accuracy
and reproducibility.

Introduction

Vancomycin is a glycopeptide antibiotic primarily used to treat serious infections caused by
Gram-positive bacteria. Monitoring the susceptibility of clinical isolates to Vancomycin is crucial
for effective patient management and for tracking the emergence of resistance. The most
common mechanisms of acquired resistance involve the alteration of the D-Alanyl-D-Alanine
terminus of peptidoglycan precursors, the target of Vancomycin, to D-Alanyl-D-Lactate or D-
Alanyl-D-Serine, which reduces the binding affinity of the antibiotic.[1][2] This document
outlines the protocols for broth microdilution, and gradient diffusion (E-test), which are standard
methods for determining the Minimum Inhibitory Concentration (MIC) of Vancomycin.
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Quantitative results from Vancomycin susceptibility testing are typically presented as MIC
values (in ug/mL). The interpretation of these values is based on clinical breakpoints
established by regulatory bodies like the CLSI.

Table 1: CLSI Interpretive Criteria for Vancomycin MICs (ug/mL)

Organism Susceptible (S) Intermediate (1) Resistant (R)
Staphylococcus
Py <2 4-8 >16
aureus
Enterococcus spp. <4 8-16 =32

NOTE: These breakpoints are for reference and may be updated. Users should consult the
latest CLSI M100 document for the most current interpretive criteria.[3][4][5][6]

Table 2: Quality Control (QC) Ranges for Vancomycin MIC Testing

Quality Control Strain MIC Range (pg/mL)
Staphylococcus aureus ATCC® 29213 0.5-2
Enterococcus faecalis ATCC® 29212 1-4

NOTE: QC testing should be performed with each batch of susceptibility tests to ensure the
validity of the results.[3]

Signaling Pathways and Experimental Workflows
Vancomycin Resistance Mechanism

Vancomycin resistance in enterococci is often mediated by the vanA or vanB operons. These
genetic systems reprogram cell wall synthesis to produce peptidoglycan precursors with low
affinity for vancomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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